2,6-dimethoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide

• IUPAC Name: 2,6-dimethoxy-N-[3-(2-oxochromen-3-yl)phenyl]benzamide
• InChI: InChI=1S/C24H19NO5/c1-28-20-11-6-12-21(29-2)22(20)23(26)25-17-9-5-8-15(13-17)18-14-16-7-3-4-10-19(16)30-24(18)27/h3-14H,1-2H3,(H,25,26)
• InChI Key: FHJYLGDEXRPLIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C24H19NO5
• Molecular Weight: 401.4 g/mol

Description

Benzamides are a significant class of amide compounds found in various natural products in organic chemistry. They have been widely used in medical, industrial, biological, and potential drug industries. The parent molecule of coumarin derivatives is a simple compound of a large class of naturally occurring phenolic substances made of fused benzene and α-pyrone rings.

Synthesis Analysis

A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The synthesis was carried out using TEA as a base and THF as a solvent.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The reaction of isatins with 1,2-dibromoalkanes afforded a compound, and further reaction of this compound with NaN3 in DMF led to 1-(4-azidoalkyl)indoline-2,3-dione.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed using techniques such as 1H-NMR, 13C-NMR, and mass spectrometry.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzamides and coumarins have been reported to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.

Future Directions

Given the wide range of biological activities exhibited by benzamides and coumarins, future research could explore the potential applications of these compounds in different fields, such as medicine and agriculture.